
Physical and chemical properties of meso-2,3-
Dibromosuccinic acid.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dibromosuccinic acid

Cat. No.: B1298867 Get Quote

Meso-2,3-Dibromosuccinic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

meso-2,3-dibromosuccinic acid, a vital compound in organic synthesis and pharmaceutical

research. This document details its characteristics, experimental protocols for its synthesis, and

key chemical reactions, presented in a format tailored for scientific and research applications.

Physical and Chemical Properties
Meso-2,3-dibromosuccinic acid is a white crystalline solid at room temperature.[1] It is a

dibrominated derivative of succinic acid and is notable for its stereochemistry, which plays a

crucial role in its applications as a chiral building block in asymmetric synthesis.[2] The

quantitative physical and chemical properties are summarized in the table below for ease of

reference and comparison.
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Property Value

Molecular Formula C₄H₄Br₂O₄[2][3][4]

Molecular Weight 275.88 g/mol [2][4]

CAS Number 608-36-6[2][4]

Appearance
White to pale cream/yellow-beige powder or

crystals[2][3][5][6]

Melting Point 255-290 °C (decomposes)[4][5][7][8]

Boiling Point ~262.4 - 352 °C (Predicted)[3][4][5]

Density ~2.486 - 2.5 g/cm³[4][5][9]

Water Solubility 20 g/L at 17 °C[1][5][7][8]

Solubility in other solvents
Soluble in alcohol and ether; slightly soluble in

methenyl chloride[4][10]

pKa₁ 1.4 - 1.51[5][7]

pKa₂ 2.71 - 3.4[5][7]

Partition Coefficient (log Kow) -0.21 to 0.74[3][7]

Spectroscopic Data:

¹H NMR: Spectral data is available.[11]

¹³C NMR: Spectral data is available.[12][13][14]

IR Spectra: Spectral data is available.[12][15][16]

Experimental Protocols
Synthesis of meso-2,3-Dibromosuccinic Acid from
Fumaric Acid
A common and well-documented method for the synthesis of meso-2,3-dibromosuccinic acid
is the electrophilic addition of bromine to fumaric acid in an aqueous medium.[17][18][19][20]
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Materials and Equipment:

Fumaric acid

Bromine

Water

2N Hydrochloric acid (for recrystallization)

Three-necked round-bottom flask

Mechanical stirrer

Dropping funnel

Reflux condenser

Heating mantle or oil bath

Ice bath

Büchner funnel and suction flask

Desiccator

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel,

and reflux condenser, a suspension of fumaric acid in water is prepared.[20]

The mixture is heated to boiling while being vigorously stirred.[17][20]

Bromine is added dropwise to the boiling suspension. The rate of addition should be

controlled such that the brown color of the bromine dissipates before the next drop is added.

[17]

After the addition is complete, a slight excess of bromine should be present, indicated by a

persistent reddish color in the solution.[17][20]
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The reaction mixture is then cooled in an ice bath to induce crystallization of the product.[17]

[20]

The crude product is collected by vacuum filtration using a Büchner funnel and washed with

cold water to remove any unreacted bromine and hydrobromic acid.[17][20]

The crude product is dried in a desiccator.[17]

Purification:

The crude meso-2,3-dibromosuccinic acid can be purified by recrystallization from 2N

hydrochloric acid. It is important to avoid using boiling water for recrystallization, as this can

lead to the elimination of hydrogen bromide.[17] Alternatively, crystallization from distilled

water at temperatures below 70°C can be employed.[5][6]

Workflow Diagram:
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Synthesis of meso-2,3-Dibromosuccinic Acid

Fumaric Acid + Water

Boiling Suspension

Heat to Boiling

Dropwise Addition of Bromine

Reaction Mixture

Cooling (Ice Bath)

Crystallization

Vacuum Filtration & Washing

Crude meso-2,3-Dibromosuccinic Acid

Recrystallization (2N HCl)

Pure meso-2,3-Dibromosuccinic Acid

Click to download full resolution via product page

A flowchart illustrating the synthesis of meso-2,3-dibromosuccinic acid.
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Chemical Properties and Reactivity
Meso-2,3-dibromosuccinic acid is a relatively stable compound under normal conditions but

exhibits reactivity characteristic of a dibrominated carboxylic acid.[3]

Stability and Storage:

The compound is stable under normal temperatures and pressures.[3]

It should be stored in a cool, dry, well-ventilated area in a tightly closed container.[5][10]

Incompatibilities:

Meso-2,3-dibromosuccinic acid is incompatible with oxidizing agents and bases.[3][10]

Reactivity:

Dehydrobromination: Elimination of hydrogen bromide from meso-2,3-dibromosuccinic
acid can occur, though not as readily as from its racemic diastereomer.[21] This reaction can

lead to the formation of bromomaleic or bromofumaric acid, particularly upon extended

heating in aqueous solutions.[17]

Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various

pharmaceutical agents.[2][8] For instance, it is a precursor in the synthesis of 2,3-

dimercaptosuccinic acid.[4]

Organic Synthesis: Its bromine substituents provide reactive sites, making it a valuable

building block for creating more complex molecules.[4][8]

meso-2,3-Dibromosuccinic Acid

Bromomaleic Acid / Bromofumaric Acid

- HBr
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.chegg.com/homework-help/questions-and-answers/organic-chemistry-lab-experiment-9-synthesis-2-3-dibromosuccinic-acid-goal-experiment-male-q122784184
https://orgsyn.org/demo.aspx?prep=CV2P0177
https://pmc.ncbi.nlm.nih.gov/articles/PMC2969897/
https://www.benchchem.com/product/b1298867#physical-and-chemical-properties-of-meso-2-3-dibromosuccinic-acid
https://www.benchchem.com/product/b1298867#physical-and-chemical-properties-of-meso-2-3-dibromosuccinic-acid
https://www.benchchem.com/product/b1298867#physical-and-chemical-properties-of-meso-2-3-dibromosuccinic-acid
https://www.benchchem.com/product/b1298867#physical-and-chemical-properties-of-meso-2-3-dibromosuccinic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1298867?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

